![molecular formula C15H12N2O3 B1438869 (3-Aminofuro[3,2-b]pyridin-2-yl)(2-methoxyphenyl)methanone CAS No. 1105191-45-4](/img/structure/B1438869.png)
(3-Aminofuro[3,2-b]pyridin-2-yl)(2-methoxyphenyl)methanone
Overview
Description
“(3-Aminofuro[3,2-b]pyridin-2-yl)(2-methoxyphenyl)methanone” is a chemical compound that can be used for pharmaceutical testing . It is available for purchase from various suppliers .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(3-Aminofuro[3,2-b]pyridin-2-yl)(2-methoxyphenyl)methanone” are not explicitly mentioned in the available resources .Scientific Research Applications
Application 1: Antidote Activity Against 2,4-D
- Summary of Application : Compounds synthesized from 3-Aminofuro[2,3-b]pyridines have been identified to have antidote activity against 2,4-D .
- Methods of Application : The reaction of aminoamides of the furo[2,3-b]pyridine series with an aqueous solution of sodium hypochlorite and N-chlorosuccinimide was studied .
- Results or Outcomes : It was found that the chlorination reaction proceeds at position 2 of the furopyridine system, leading to previously unknown 3-imino-2-chlorofuro[2,3-b]pyridine-2-carboxamides .
Application 2: Anti-Fibrosis Activity
- Summary of Application : A series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6) .
- Methods of Application : Initial screening for prolyl-4-hydroxylase inhibitory activity was performed by determining the hydroxyproline content in HSC-T6 cells .
- Results or Outcomes : Compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) show the best activities with IC50 values of 45.69 μM and 45.81 μM, respectively .
Application 3: Anticancer Activity
- Summary of Application : Compounds containing a furo[2,3-b]pyridine scaffold exhibit antiproliferative activity against a number of cancer cell lines and have antitumor activity .
Application 4: Antimicrobial Activity
- Summary of Application : Furo[2,3-b]pyridines containing a heterocyclic substituent at position 2 demonstrate antimicrobial activity .
Application 5: Inhibitors of Factor X Activation of Blood Coagulation
properties
IUPAC Name |
(3-aminofuro[3,2-b]pyridin-2-yl)-(2-methoxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3/c1-19-10-6-3-2-5-9(10)14(18)15-12(16)13-11(20-15)7-4-8-17-13/h2-8H,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBHVBCIYOFPEDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)C2=C(C3=C(O2)C=CC=N3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Aminofuro[3,2-b]pyridin-2-yl)(2-methoxyphenyl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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